Cas no 61789-44-4 (Fatty acids, castor-oil)

• Product Name: Fatty acids, castor-oil
• CAS No: 61789-44-4
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 507904
• PubChem ID: 5282943
• Update Time: 2025-04-19

Fatty acids, castor-oil Chemical and Physical Properties

Names and Identifiers

• Fatty acids, castor-oil
• ricinelaidic acid, AldrichCPR
• 12-hydroxy-trans-9-octadecenoic acid
• LMFA02000150
• CHEBI:85641
• (9E)-12-hydroxyoctadec-9-enoic acid
• 61789-44-4
• (12R)-12-hydroxyoctadec-9-enoic acid
• NCGC00181144-01
• 12-Hydroxy-9-octadecenoic acid
• LS-14689
• NCGC00169077-01
• racRicinoleicAcid-d13
• (9E)-12-Hydroxy-9-octadecenoic acid
• NCGC00169077-02
• (E)-12-hydroxyoctadec-9-enoic acid
• (9E)-12-Hydroxy-9-octadecenoic acid #
• 9-Octadecenoic acid, 12-hydroxy-, (E)-
• 9-Octadecenoicacid, 12-hydroxy-
• NSC179694
• 12-hydroxy-9E-octadecenoic acid
• SCHEMBL20991
• NSC-179694
• 1185241-50-2
• EINECS 263-060-9
• 7431-95-0
• CHEMBL1877670
• (9E)-12-Hydroxy-9-octadecenoic Acid; 9-Octadecenoic acid, 12-hydroxy-, (9E)-; 9-Octadecenoic acid, 12-hydroxy-, (E)-; (9E)-12-Hydroxy-9-octadecenoic acid
• 82188-83-8
• 12-hydroxyelaidic acid
• Q27158677
• FA 18:1+1O
• AKOS024390888

• Inchi： 1S/C18H34O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21)/b12-9+
• InChI Key： WBHHMMIMDMUBKC-FMIVXFBMSA-N
• SMILES： OC(C/C=C/CCCCCCCC(=O)O)CCCCCC

Computed Properties

• Exact Mass: 298.25079494g/mol
• Monoisotopic Mass: 298.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: The appearance of technical drug is yellow transparent liquid
• Density: 0.940 g/mL at 20 °C(lit.)

Fatty acids, castor-oil Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：VJ3150000
• Hazardous Material Identification：
• Risk Phrases：36/37/38